N,N-Diethyl-2,2,2-trifluoroacetamide

• IUPAC Name: N,N-diethyl-2,2,2-trifluoroacetamide
• InChI: InChI=1S/C6H10F3NO/c1-3-10(4-2)5(11)6(7,8)9/h3-4H2,1-2H3
• InChI Key: CODXZFSZJFCVBE-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C(F)(F)F
• Molecular Formula: C6H10F3NO
• DSSTOX Substance ID: DTXSID80279959
• Molecular Weight: 169.14 g/mol
• CAS No.: 360-92-9

Description

N,N-Diethyl-2,2,2-trifluoroacetamide is an organic compound with the chemical formula C6H10F3NO. It is a colorless liquid with a strong odor at room temperature . This compound is commonly used in organic synthesis, particularly in amine protection, amide protection, and fluorination reactions .

Safety and Hazards

N,N-Diethyl-2,2,2-trifluoroacetamide is a flammable liquid and vapor. It is harmful if swallowed, in contact with skin, or if inhaled. It causes skin irritation and serious eye irritation. It may also cause respiratory irritation.

Mechanism of Action

Target of Action

N,N-Diethyl-2,2,2-trifluoroacetamide is an organic compound that is primarily used in chemical synthesis It is known to cause skin and eye irritation, and may cause respiratory irritation .

Mode of Action

It is known to be used in the synthesis of isomeric acetyl or 2,2,2-trifluoroacetyl azidothiophenes . This suggests that it may interact with its targets through the formation of covalent bonds, leading to changes in the chemical structure of the target molecules.

Biochemical Pathways

Given its use in the synthesis of isomeric acetyl or 2,2,2-trifluoroacetyl azidothiophenes , it may be involved in the modification of biochemical pathways related to these compounds.

Pharmacokinetics

Given its chemical properties, it is likely to be absorbed through the skin and respiratory tract, distributed throughout the body, metabolized in the liver, and excreted through the kidneys .

Result of Action

It is known to cause skin and eye irritation, and may cause respiratory irritation . This suggests that it may have cytotoxic effects, leading to inflammation and tissue damage.

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, it is a flammable liquid and should be kept away from heat, sparks, open flames, and hot surfaces . It should also be stored in a cool, well-ventilated place . These factors can affect the stability of the compound and potentially influence its efficacy and safety.

Preparation Methods

N,N-Diethyl-2,2,2-trifluoroacetamide can be synthesized through the reaction of 2,2,2-trifluoroacetic acid with diethylamine . The reaction typically involves the use of a suitable solvent and may require specific temperature and pressure conditions to optimize yield and purity. Industrial production methods may involve similar synthetic routes but on a larger scale, with additional purification steps to ensure the compound meets required specifications .

Chemical Reactions Analysis

N,N-Diethyl-2,2,2-trifluoroacetamide undergoes various types of chemical reactions, including:

Substitution Reactions: It can participate in nucleophilic substitution reactions where the trifluoroacetamide group is replaced by other nucleophiles.

Fluorination Reactions: It is commonly used as a reagent or solvent in fluorination reactions, often acting as a ligand for transition metal catalysts.

Protection Reactions: It is used in amine and amide protection reactions in organic synthesis.

Common reagents and conditions used in these reactions include transition metal catalysts, organic solvents, and specific temperature and pressure conditions. The major products formed from these reactions depend on the specific reactants and conditions used.

Scientific Research Applications

N,N-Diethyl-2,2,2-trifluoroacetamide has a wide range of scientific research applications, including:

Chemistry: It is used in the synthesis of various organic compounds, particularly in the protection of amines and amides.

Biology: It may be used in biochemical research for the modification of biomolecules.

Medicine: It can serve as an intermediate in the synthesis of pharmaceuticals and veterinary drugs.

Industry: It is used in the production of pesticides and other industrial chemicals.

Comparison with Similar Compounds

N,N-Diethyl-2,2,2-trifluoroacetamide can be compared with other similar compounds, such as:

N-Methyltrifluoroacetamide: Used in similar protection and fluorination reactions.

Trifluoroacetamide: Another compound used in fluorination reactions.

N-Methyl-bis(trifluoroacetamide): Used as a reagent in organic synthesis.

What sets this compound apart is its specific structure, which provides unique reactivity and selectivity in certain chemical reactions.

Customer Q & A

Q1: What is the role of N,N-Diethyl-2,2,2-trifluoroacetamide in the synthesis described in the paper?

A: this compound acts as an electrophilic reagent in the synthesis of a series of 2,2,2-trifluoroacetyl-azidothiophenes []. The synthesis utilizes a one-pot procedure involving: